Cas no 1349718-73-5 (5-Isothiocyanato-3-isopropyl-1-methyl-1H-pyrazole)

• Product Name: 5-Isothiocyanato-3-isopropyl-1-methyl-1H-pyrazole
• CAS No: 1349718-73-5
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• CID: 4591700
• Update Time: 2023-04-03

5-Isothiocyanato-3-isopropyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-isothiocyanato-1-methyl-3-propan-2-ylpyrazole
• 5-Isothiocyanato-3-isopropyl-1-methyl-1H-pyrazole

• Inchi： 1S/C8H11N3S/c1-6(2)7-4-8(9-5-12)11(3)10-7/h4,6H,1-3H3
• InChI Key： HATIOJUWSJJSRJ-UHFFFAOYSA-N
• SMILES： N1(C)C(N=C=S)=CC(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2